Cas no 588696-09-7 (2-Amino-N-(2,5-dichlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide)

• Product Name: 2-Amino-N-(2,5-dichlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide
• CAS No: 588696-09-7
• MF: C₁₆H₁₆Cl₂N₂OS
• MW: 355.282040596008
• MDL: MFCD03944689
• CID: 4715413
• Update Time: 2025-06-08

2-Amino-N-(2,5-dichlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(2,5-dichlorophenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• Oprea1_234214
• BBL016964
• STK437282
• R8140
• ST50843323
• 2-amino-N-(2,5-dichlorophenyl)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide
• (2-amino(4,5,6,7,8-pentahydrocyclohepta[1,2-b]thiophen-3-yl))-N-(2,5-dichlorop henyl)carboxamide
• 2-Amino-N-(2,5-dichlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide

• MDL： MFCD03944689
• Inchi： 1S/C16H16Cl2N2OS/c17-9-6-7-11(18)12(8-9)20-16(21)14-10-4-2-1-3-5-13(10)22-15(14)19/h6-8H,1-5,19H2,(H,20,21)
• InChI Key： LWYLJJWWXFUUIA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(C1=C(N)SC2CCCCCC=21)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 412
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Amino-N-(2,5-dichlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide

Recent Advances in the Study of 2-Amino-N-(2,5-dichlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide (CAS: 588696-09-7)

The compound 2-Amino-N-(2,5-dichlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide (CAS: 588696-09-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of 2-Amino-N-(2,5-dichlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide, such as its cycloheptabthiophene core and dichlorophenyl moiety, contribute to its high binding affinity and selectivity towards target proteins.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. These findings suggest that 2-Amino-N-(2,5-dichlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide could serve as a lead compound for the development of novel therapeutics. Further research is needed to optimize its pharmacokinetic properties and evaluate its safety profile in clinical settings.

The synthesis of this compound has also been a focus of recent research, with efforts directed towards improving yield and scalability. Novel synthetic routes have been proposed, leveraging advanced catalytic methods and green chemistry principles to enhance efficiency and reduce environmental impact. These advancements are critical for facilitating the compound's transition from the laboratory to industrial-scale production.

In conclusion, 2-Amino-N-(2,5-dichlorophenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and potent biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Continued research in this area is expected to yield significant breakthroughs in the coming years.